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Compound of Interest

Compound Name:
2-(4-Bromophenoxy)tetrahydro-

2H-pyran

Cat. No.: B1275125 Get Quote

Technical Guide: 2-(4-Bromophenoxy)oxane
An In-depth Analysis for Chemical Research and Development Professionals

This document provides a comprehensive technical overview of 2-(4-Bromophenoxy)oxane, a

key intermediate in organic synthesis. It covers the molecule's chemical structure,

physicochemical properties, a representative synthesis protocol, and standard analytical

methodologies for its characterization. This guide is intended for researchers, chemists, and

professionals involved in drug discovery and material science.

Chemical Identity and Structure
2-(4-Bromophenoxy)oxane, also widely known as 2-(4-Bromophenoxy)tetrahydro-2H-pyran,

is an organic compound classified as a halogenated ether. It incorporates a brominated phenyl

group attached via an ether linkage to an oxane (tetrahydropyran) ring. This structure makes it

a valuable building block, particularly for introducing a protected phenolic moiety in multi-step

syntheses.[1]

Caption: Chemical structure of 2-(4-Bromophenoxy)oxane.

Physicochemical Properties
The compound is typically a white crystalline powder or solid at room temperature.[2] Its key

properties are summarized in the table below.
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Property Value Reference(s)

IUPAC Name 2-(4-bromophenoxy)oxane [2][3][4]

Synonyms

2-(4-

Bromophenoxy)tetrahydro-2H-

pyran, 4-Bromophenyl THP

ether

[1][5]

CAS Number 36603-49-3 [1][2][3][6]

Molecular Formula C₁₁H₁₃BrO₂ [1][2][3][6]

Molecular Weight 257.12 g/mol [3]

Appearance White crystals or powder [2]

Melting Point 53-59 °C [2][5]

Boiling Point 109 °C at 0.26 Torr [5]

Density 1.4 ± 0.1 g/cm³ [5]

Solubility Slightly soluble in water [1][5]

Topological Polar Surface Area 18.5 Å² [1][3][5]

XLogP3 3.4 [3][5]

Synthesis Protocol
2-(4-Bromophenoxy)oxane is commonly synthesized via the acid-catalyzed reaction of 4-

bromophenol with 3,4-dihydro-2H-pyran (DHP). This reaction forms a tetrahydropyranyl (THP)

ether, which is a common protecting group strategy for phenols and alcohols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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